Cas no 183069-12-7 (Oxiranecarboxylic acid, 3-[[[1-[[[4-[(3-aminopropyl)amino]butyl]amino]carbonyl]-2-methylbutyl]amino]carbonyl]- (9CI))

• Product Name: Oxiranecarboxylic acid, 3-[[[1-[[[4-[(3-aminopropyl)amino]butyl]amino]carbonyl]-2-methylbutyl]amino]carbonyl]- (9CI)
• CAS No: 183069-12-7
• MF: C₁₇H₃₂N₄O₅
• MW: 372.459784507751
• CID: 2723619
• Update Time: 2024-03-01

Oxiranecarboxylic acid, 3-[[[1-[[[4-[(3-aminopropyl)amino]butyl]amino]carbonyl]-2-methylbutyl]amino]carbonyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Oxiranecarboxylic acid, 3-[[[1-[[[4-[(3-aminopropyl)amino]butyl]amino]carbonyl]-2-methylbutyl]amino]carbonyl]- (9CI)
• CPI 4
• 460A
• Kojistatin A

• Inchi： 1S/C17H32N4O5/c1-3-11(2)12(21-16(23)13-14(26-13)17(24)25)15(22)20-10-5-4-8-19-9-6-7-18/h11-14,19H,3-10,18H2,1-2H3,(H,20,22)(H,21,23)(H,24,25)
• InChI Key： HUAJESHKPMHHPE-UHFFFAOYSA-N
• SMILES： O1C(C(NC(C(NCCCCNCCCN)=O)C(C)CC)=O)C1C(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• XLogP3: -0.596

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids and derivatives Oxirane carboxylic acids